2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol
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Description
2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol is a chemical compound that features a pyridine ring substituted with a chlorine atom and an amino group
Properties
Molecular Formula |
C9H13ClN2O |
|---|---|
Molecular Weight |
200.66 g/mol |
IUPAC Name |
2-amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol |
InChI |
InChI=1S/C9H13ClN2O/c1-9(11,6-13)4-7-2-3-8(10)12-5-7/h2-3,5,13H,4,6,11H2,1H3 |
InChI Key |
RQYDDGQBHKZAMB-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC1=CN=C(C=C1)Cl)(CO)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol typically involves the use of pyridine derivatives and appropriate reagents to introduce the amino and hydroxyl groups. One common method involves the reaction of 6-chloropyridine-3-carbaldehyde with a suitable amine and a reducing agent to form the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The chlorine atom on the pyridine ring can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can introduce various functional groups onto the pyridine ring.
Scientific Research Applications
2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.
Industry: It may be used in the production of agrochemicals or other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The specific pathways involved depend on the context of its use, such as enzyme inhibition or receptor modulation.
Comparison with Similar Compounds
Similar Compounds
- 2-Amino-3-(6-chloropyridin-3-yl)propanoic acid
- 2-Amino-3-(6-chloropyridin-3-yl)butanoic acid
Uniqueness
2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol is unique due to its specific substitution pattern on the pyridine ring and the presence of both amino and hydroxyl groups
Biological Activity
2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol, also known as CAS No. 2061940-81-4, is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a pyridine ring substituted with a chlorine atom and an amino alcohol moiety, which may influence its interaction with biological targets.
Chemical Structure and Properties
The molecular formula of 2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol is C9H13ClN2O, with a molecular weight of 200.67 g/mol. The structural characteristics suggest potential interactions with various biological macromolecules, including enzymes and receptors.
| Property | Value |
|---|---|
| Molecular Formula | C9H13ClN2O |
| Molecular Weight | 200.67 g/mol |
| CAS Number | 2061940-81-4 |
| Purity | 97% |
The biological activity of 2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol is primarily linked to its ability to interact with specific biological targets. The presence of the amino group and the hydroxyl moiety suggests that it may act as a ligand for various receptors or enzymes, potentially modulating their activity. The chlorine substituent may enhance binding affinity through halogen bonding effects.
Antimicrobial Activity
Recent studies have explored the antimicrobial properties of compounds related to this structure, particularly against Chlamydia trachomatis. For instance, compounds with similar frameworks have shown selective inhibition of chlamydial growth without affecting host cell viability, indicating a promising avenue for drug development targeting this pathogen .
Case Study: Antichlamydial Activity
In a study focused on sulfonylpyridine derivatives, it was found that introducing specific substituents could enhance antichlamydial activity significantly. The results suggested that modifications similar to those present in 2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol could yield compounds with improved efficacy against C. trachomatis while maintaining low toxicity towards mammalian cells .
Toxicity and Safety Profile
Preliminary toxicity assessments indicate that compounds in this class exhibit mild toxicity towards mammalian cell lines but are non-mutagenic in assays using Drosophila melanogaster. This safety profile is crucial for considering further development as a therapeutic agent .
Comparative Analysis
To understand the unique biological activity of 2-Amino-3-(6-chloropyridin-3-yl)-2-methylpropan-1-ol, it is useful to compare it with structurally similar compounds:
| Compound Name | Activity Type | Notes |
|---|---|---|
| 2-(6-Bromopyridin-3-yl)-2-methylpropan-1-ol | Antimicrobial | Similar structure; bromine may alter reactivity. |
| 2-(6-Fluoropyridin-3-yl)-2-methylpropan-1-ol | Antimicrobial | Fluorine substitution affects binding properties. |
| 2-(6-Methoxypyridin-3-yl)-2-methylpropan-1-ol | Antimicrobial | Methoxy group influences solubility and reactivity. |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
